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Compound of Interest

Compound Name: Dodecyl benzoate

Cat. No.: B1582934 Get Quote

For researchers, scientists, and professionals in drug development, the selection of an

appropriate solvent is a critical decision that can significantly impact experimental outcomes,

formulation stability, and product efficacy. Dodecyl benzoate and octyl benzoate, both esters

of benzoic acid, are versatile organic compounds frequently employed as emollients,

plasticizers, and solvents.[1][2] Their utility spans various industries, including cosmetics,

personal care, and pharmaceuticals, where they can enhance the solubility and delivery of

active ingredients.[3][4]

This guide provides a comprehensive, data-driven comparison of dodecyl benzoate and octyl

benzoate to assist in making an informed solvent choice. We will delve into their

physicochemical properties, performance characteristics, and safety profiles, supported by

experimental protocols and data visualizations.

Chemical Structures and Overview
Dodecyl benzoate and octyl benzoate share a common benzoic acid functional group but

differ in the length of their alkyl chains. This structural difference is the primary determinant of

their distinct physical and chemical properties. Dodecyl benzoate possesses a 12-carbon

chain, making it more lipophilic and viscous, while octyl benzoate has an 8-carbon chain,

resulting in a lighter, less oily character.[5][6]
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Caption: Chemical structures of Dodecyl Benzoate and Octyl Benzoate.

Physicochemical Properties
The selection of a solvent is fundamentally guided by its physical and chemical properties. The

longer alkyl chain of dodecyl benzoate results in a higher molecular weight, boiling point, and

viscosity compared to octyl benzoate. Conversely, both exhibit very low water solubility,

underscoring their utility in non-aqueous or lipophilic formulations.
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Property Dodecyl Benzoate Octyl Benzoate Reference(s)

Molecular Formula C19H30O2 C15H22O2 [5][6]

Molecular Weight 290.44 g/mol 234.33 g/mol [5][6]

Appearance
Colorless to pale

yellow liquid

Colorless, slightly

viscous liquid
[1][7]

Boiling Point
383-385 °C @ 760

mmHg
305 °C @ 760 mmHg [8][9]

Density ~0.94 g/cm³ @ 20°C ~0.96 g/cm³ @ 20°C [7][10]

Flash Point ~162 °C ~135 °C [9][10]

Water Solubility
0.009331 mg/L @

25°C (est.)

0.9178 mg/L @ 25°C

(est.)
[8][9]

logP (Octanol/Water) 5.76 - 7.9 (est.) 5.47 - 5.7 (est.) [11][12][13]

Vapor Pressure Not available
0.000312 mmHg @

25°C (est.)
[9]

Performance as Solvents
Both esters are effective solvents for a range of organic materials, including oils, waxes, and

certain polymers.[3] Their primary application in pharmaceuticals and cosmetics is as

solubilizers and emollients for lipophilic active ingredients.[14][15]

Dodecyl Benzoate: Its longer carbon chain provides enhanced solvency for highly nonpolar

and large molecules. This makes it a valuable tool in research involving the extraction and

purification of fats and waxes.[3] It also functions as a plasticizer, imparting flexibility to

polymeric materials.[3] In topical formulations, it can act as a penetration enhancer.[3]

Octyl Benzoate: With its lower viscosity and more moderate lipophilicity, octyl benzoate is

often favored in cosmetic formulations where a lighter, less greasy feel is desired.[14][16] It

is an excellent solvent for poorly water-soluble drugs, which can aid in improving their

bioavailability in topical delivery systems.[4]
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The choice between the two often depends on the specific requirements of the formulation,

such as the polarity of the active ingredient and the desired sensory characteristics of the final

product.
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Select Solvent Based on Need

Desired Viscosity?

Required Solvency Power for
Highly Nonpolar Actives?

Higher

Prefer Lighter, Non-Greasy Feel?

Lower

Choose Dodecyl Benzoate

High

Choose Octyl Benzoate

Moderate No Yes
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Start

1. Prepare Saturated Solution
(Excess Solute + Solvent)

2. Equilibrate in Shaker Bath
(Constant Temperature)

3. Withdraw and Filter Supernatant

4. Dilute and Quantify
(e.g., HPLC)

5. Calculate Solubility

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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